Cas no 82469-79-2 (trihexyl O-butyrylcitrate)

trihexyl O-butyrylcitrate Properties

Names and Identifiers

• trihexyl O-butyrylcitrate
• BTHC
• trihexyl 2-butanoyloxypropane-1,2,3-tricarboxylate
• Citroflex? B-6
• N-BUTYRYL TRI-N-HEXYL CITRATE
• 1,2,3-Propanetricarboxylicacid, 2-(1-oxobutoxy)-, trihexyl ester (9CI)
• Butyryl tri-n-hexyl citrate
• Citroflex B 6
• Trihexyl butyrylcitrate
• Trihexyl citrate butyrate
• 1,2,3-Propanetricarboxylic acid, 2-(1-oxobutoxy)-, trihexyl ester (9CI)
• Butyryl trihexyl citrate
• +Expand

• InChIKey： GWVUTNGDMGTPFE-UHFFFAOYSA-N
• Inchi： 1S/C28H50O8/c1-5-9-12-15-19-33-25(30)22-28(36-24(29)18-8-4,27(32)35-21-17-14-11-7-3)23-26(31)34-20-16-13-10-6-2/h5-23H2,1-4H3
• SMILES： O=C(CCC)OC(CC(OCCCCCC)=O)(CC(OCCCCCC)=O)C(OCCCCCC)=O

Computed Properties

• Exact Mass: 514.35100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 27
• Heavy Atom Count: 36
• Complexity: 589
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 7.4
• Surface Charge: 0
• Topological Polar Surface Area: 105

Experimental Properties

• LogP: 6.21920
• PSA: 105.20000
• Refractive Index: n20/D 1.448(lit.)
• Boiling Point: 520.24°C (rough estimate)
• Melting Point: −55 °C(lit.)
• Flash Point: 113 °C
• Color/Form: Not determined
• Solubility: Not determined
• Density: 0.993